Cas no 2361749-69-9 (Tert-butyl 3-[ethyl-[4-(prop-2-enoylamino)benzoyl]amino]piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-[ethyl-[4-(prop-2-enoylamino)benzoyl]amino]piperidine-1-carboxylate
• CAS No: 2361749-69-9
• MF: C₂₂H₃₁N₃O₄
• MW: 401.499245882034
• CID: 5943758
• PubChem ID: 145904115
• Update Time: 2025-05-21

Tert-butyl 3-[ethyl-[4-(prop-2-enoylamino)benzoyl]amino]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-[ethyl-[4-(prop-2-enoylamino)benzoyl]amino]piperidine-1-carboxylate
• Z3672058963
• 2361749-69-9
• EN300-26592351
• tert-butyl 3-[N-ethyl-4-(prop-2-enamido)benzamido]piperidine-1-carboxylate

• Inchi： 1S/C22H31N3O4/c1-6-19(26)23-17-12-10-16(11-13-17)20(27)25(7-2)18-9-8-14-24(15-18)21(28)29-22(3,4)5/h6,10-13,18H,1,7-9,14-15H2,2-5H3,(H,23,26)
• InChI Key： GJPUSZYUNOIOCC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(C1)N(C(C1C=CC(=CC=1)NC(C=C)=O)=O)CC)=O

Computed Properties

• Exact Mass: 401.23145648g/mol
• Monoisotopic Mass: 401.23145648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 79Ų

Additional information on Tert-butyl 3-[ethyl-[4-(prop-2-enoylamino)benzoyl]amino]piperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-[ethyl-[4-(prop-2-enoylamino)benzoyl]amino]piperidine-1-carboxylate (CAS No. 2361749-69-9)

Tert-butyl 3-[ethyl-[4-(prop-2-enoylamino)benzoyl]amino]piperidine-1-carboxylate (CAS No. 2361749-69-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its molecular structure features a piperidine core modified with tert-butyl and ethyl groups, along with a prop-2-enoylamino benzoyl moiety, making it a versatile intermediate for drug discovery. This compound has garnered significant attention due to its potential applications in kinase inhibitor development and peptide coupling reactions, aligning with current trends in targeted cancer therapies and bioconjugation technologies.

In recent years, the demand for high-purity intermediates like Tert-butyl 3-[ethyl-[4-(prop-2-enoylamino)benzoyl]amino]piperidine-1-carboxylate has surged, driven by advancements in combinatorial chemistry and high-throughput screening. Researchers frequently search for its synthetic protocols, solubility data, and stability under various conditions, reflecting its critical role in optimizing structure-activity relationships (SAR). The compound’s CAS No. 2361749-69-9 is often queried in databases such as SciFinder and PubChem, underscoring its relevance in academic and industrial settings.

From a synthetic perspective, the tert-butyl carbamate (Boc) protecting group in this molecule enhances its utility in solid-phase peptide synthesis (SPPS), a technique pivotal for developing therapeutic peptides and protein mimetics. The prop-2-enoylamino segment further allows for Michael addition or radical polymerization, enabling its use in polymer-supported reagents and drug delivery systems. These attributes make it a hotspot for studies on controlled release formulations and biomaterials engineering.

Environmental and green chemistry considerations are also shaping the discourse around Tert-butyl 3-[ethyl-[4-(prop-2-enoylamino)benzoyl]amino]piperidine-1-carboxylate. Innovations in catalytic amidation and solvent-free synthesis aim to reduce waste generation during its production. Additionally, its compatibility with flow chemistry setups addresses the growing need for scalable and energy-efficient processes, topics frequently explored in ACS Sustainable Chemistry journals and patent literature.

Analytical characterization of this compound typically involves NMR spectroscopy, HPLC-MS, and X-ray crystallography, with data often cross-referenced against computational models to predict reactivity. The rise of AI-driven retrosynthesis tools has further streamlined its route design, as evidenced by its inclusion in open-access chemical repositories like ChemSpider. Such integrations highlight its intersection with digital chemistry trends.

In conclusion, Tert-butyl 3-[ethyl-[4-(prop-2-enoylamino)benzoyl]amino]piperidine-1-carboxylate (CAS No. 2361749-69-9) exemplifies the convergence of medicinal chemistry, materials science, and sustainable methodologies. Its multifaceted applications and alignment with cutting-edge research paradigms ensure its continued prominence in scientific literature and industrial workflows.